Cas no 2137552-41-9 (Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate)
Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate
- EN300-787316
- 2137552-41-9
- Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate
-
- Inchi: 1S/C8H7NO3/c1-6-7(12-5-9-6)3-4-8(10)11-2/h5H,1-2H3
- InChI Key: QVNLBWSFPBBSQC-UHFFFAOYSA-N
- SMILES: O1C=NC(C)=C1C#CC(=O)OC
Computed Properties
- Exact Mass: 165.042593085g/mol
- Monoisotopic Mass: 165.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.3Ų
Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787316-1.0g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-787316-0.05g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-787316-0.1g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-787316-0.25g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-787316-0.5g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-787316-2.5g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-787316-5.0g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-787316-10.0g |
methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate |
2137552-41-9 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate
Exploring Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate (CAS No. 2137552-41-9): Properties, Applications, and Market Insights
Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate (CAS No. 2137552-41-9) is an intriguing organic compound that has garnered attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 4-methyl-1,3-oxazole core and a prop-2-ynoate moiety, exhibits unique reactivity patterns that make it valuable for synthetic applications. Its molecular structure combines the electron-rich oxazole ring with the highly reactive alkyne ester functionality, enabling diverse chemical transformations.
From a chemical perspective, Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate demonstrates interesting properties that researchers are exploring for drug discovery. The oxazole heterocycle is known for its bioisosteric properties, often serving as a surrogate for phenyl rings in medicinal chemistry. Meanwhile, the propiolate ester group offers multiple reaction pathways, including cycloadditions and nucleophilic additions, making this compound particularly versatile in organic synthesis.
The pharmaceutical industry has shown growing interest in CAS 2137552-41-9 as a potential building block for kinase inhibitors and anti-inflammatory agents. Recent studies suggest that derivatives of this compound may interact with specific biological targets, particularly in signaling pathways associated with cellular proliferation. This aligns with current research trends focusing on targeted therapies and precision medicine approaches.
In material science applications, Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate has demonstrated potential as a precursor for functional polymers. The oxazole-propiolate structure can participate in click chemistry reactions, enabling the creation of novel polymeric materials with tailored properties. Researchers are particularly interested in its use for developing advanced coatings and conductive materials.
The synthesis of 2137552-41-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches often employ catalytic methods to improve yield and reduce environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles. Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm structure and purity.
Market analysis indicates steady growth in demand for specialized heterocyclic compounds like Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate. Pharmaceutical companies and research institutions are the primary consumers, with increasing interest from academic laboratories exploring novel chemical entities. The compound's commercial availability has expanded in recent years, with several specialty chemical suppliers now offering it in research quantities.
Storage and handling of CAS 2137552-41-9 require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. Stability studies suggest that the compound remains stable under recommended storage conditions, typically at low temperatures in inert atmospheres.
Future research directions for Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate may explore its potential in emerging fields such as bioorthogonal chemistry and prodrug development. The compound's unique structural features position it well for these applications, particularly in the context of targeted drug delivery systems. Additionally, computational chemistry approaches are being employed to predict new reactivity patterns and potential biological activities of its derivatives.
From a regulatory perspective, 2137552-41-9 is not currently subject to significant restrictions, making it accessible for research purposes. However, researchers should always consult the latest safety data sheets and regulatory guidelines when working with this or any chemical compound. The scientific community continues to investigate its full potential while maintaining responsible research practices.
The growing body of literature on Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate reflects its increasing importance in chemical research. Recent publications have highlighted its use in complex molecule synthesis and its potential biological activities. As research progresses, we can anticipate new discoveries that will further expand the applications of this versatile compound in both academic and industrial settings.
2137552-41-9 (Methyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)